![molecular formula C10H8FN3O B1467151 1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde CAS No. 1483880-38-1](/img/structure/B1467151.png)
1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
Overview
Description
1-(3-Fluorophenylmethyl)-1H-1,2,3-triazole-4-carbaldehyde (hereafter referred to as 3-FPCA) is a synthetic compound with a wide range of applications in the scientific research community. It is a versatile molecule that has been used in the synthesis of pharmaceuticals, agrochemicals, and other industrial products. 3-FPCA is also used in the laboratory for various applications, such as the synthesis of other compounds, the study of biochemical and physiological effects, and the study of its mechanism of action.
Scientific Research Applications
Crystal Structure and α-Glycosidase Inhibition
Compounds similar to 1-[(3-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde, such as 2-phenyl-2H-1,2,3-triazol-4-carbaldehyde, have been studied for their crystal structures and biological activities. Specifically, 2-phenyl-2H-1,2,3-triazol-4-carbaldehyde showed significant α-glycosidase inhibition activity, which is an important target in diabetes treatment (Gonzaga et al., 2016).
Potential as Antimicrobial Agents
1,2,3-Triazole derivatives have been synthesized and evaluated for their antimicrobial properties. For instance, a series of 1,2,3-triazolyl pyrazole derivatives exhibited broad-spectrum antimicrobial activities and moderate to good antioxidant activities (Bhat et al., 2016).
Synthesis and Antimicrobial Activity
The synthesis of novel (E)-2-[(1-phenyl-1H-1,2,3-triazol-4-yl)methylene]-2,3-dihydro-1H-inden-1-one derivatives from 1-phenyl-1H-1,2,3-triazole-4-carbaldehydes demonstrated moderate to good antimicrobial activity (Swamy et al., 2019).
Tuberculosis Inhibitory Activity
N-substituted-phenyl-1,2,3-triazole-4-carbaldehydes have shown promising in vitro anti-Mycobacterium tuberculosis activity. Some derivatives exhibited inhibition similar to current tuberculosis pharmaceuticals, indicating potential as lead molecules for new treatments (Costa et al., 2006).
Homocysteine Detection
A new fluorescence probe, 2-(4′-(diphenylamino)-[1,1-biphenyl]-4-yl)-2H-[1,2,3]-triazole-4-carbaldehyde (DBTC), was designed for detecting homocysteine, a significant biomarker in various diseases. DBTC showed high selectivity and sensitivity toward homocysteine, demonstrating potential for biological applications (Chu et al., 2019).
Antiproliferative Activity
Some 1,2,3-triazole-based pyrazole aldehydes and their benzimidazole derivatives were synthesized and showed potential antiproliferative activity against cancer cell lines. This indicates a possible role in cancer research and treatment (Ashok et al., 2020).
properties
IUPAC Name |
1-[(3-fluorophenyl)methyl]triazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FN3O/c11-9-3-1-2-8(4-9)5-14-6-10(7-15)12-13-14/h1-4,6-7H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLBIQNFRGZQOIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CN2C=C(N=N2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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